Cas no 2229292-88-8 (3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine)

3-(Methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine is a cyclopropylmethanamine derivative characterized by its methanesulfonylmethyl functional group. This compound exhibits structural rigidity due to the cyclopropane ring, which may enhance its stability and selectivity in chemical applications. The presence of the methanesulfonyl group can improve solubility and reactivity, making it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its well-defined stereochemistry and functional group compatibility allow for precise modifications in drug discovery and development. The compound’s stability under various conditions makes it suitable for further derivatization, offering potential utility in the design of bioactive molecules or specialized ligands.
3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine structure
2229292-88-8 structure
Product Name:3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine
CAS No:2229292-88-8
MF:C8H17NO2S
MW:191.291081190109
CID:5931854
PubChem ID:165722395
Update Time:2025-10-29

3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine
    • EN300-1990654
    • 2229292-88-8
    • [3-(methanesulfonylmethyl)-2,2-dimethylcyclopropyl]methanamine
    • Inchi: 1S/C8H17NO2S/c1-8(2)6(4-9)7(8)5-12(3,10)11/h6-7H,4-5,9H2,1-3H3
    • InChI Key: MHPPAPXMYABOTH-UHFFFAOYSA-N
    • SMILES: S(C)(CC1C(CN)C1(C)C)(=O)=O

Computed Properties

  • Exact Mass: 191.09799996g/mol
  • Monoisotopic Mass: 191.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 68.5Ų

3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine Pricemore >>

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Additional information on 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine

3-(Methanesulfonylmethyl)-2,2-Dimethylcyclopropylmethanamine: A Comprehensive Overview

3-(Methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine, identified by the CAS number 2229292-88-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring substituted with a methanesulfonylmethyl group and a methanamine moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine involves a series of intricate organic reactions, including alkylation, sulfonation, and cyclization processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its spatial arrangement and electronic properties.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The methanesulfonyl group is known to enhance bioavailability and stability in biological systems, while the cyclopropane ring introduces rigidity and unique pharmacophoric properties. These features make 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine an attractive candidate for designing bioactive molecules targeting various therapeutic areas.

Recent studies have explored the use of this compound in the development of novel antibiotics. Its ability to inhibit bacterial enzymes such as beta-lactamases has been reported in several peer-reviewed journals. Additionally, its role as an intermediate in the synthesis of more complex molecules with antiviral and anticancer properties has been documented in cutting-edge research papers.

In the field of materials science, 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine has shown potential as a precursor for advanced polymers and coatings. Its sulfur-containing functional group contributes to improved thermal stability and mechanical properties, making it suitable for high-performance applications in aerospace and electronics industries.

The environmental impact of this compound has also been a focus of recent investigations. Researchers have examined its biodegradation pathways under various conditions, highlighting its compatibility with eco-friendly chemical processes. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, 3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine (CAS 2229292-88-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations.

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